Cas no 326885-90-9 (5-chloroquinolin-8-yl 3-chlorobenzoate)

• Product Name: 5-chloroquinolin-8-yl 3-chlorobenzoate
• CAS No: 326885-90-9
• MF: C₁₆H₉Cl₂NO₂
• MW: 318.154162168503
• CID: 5954058
• PubChem ID: 882510
• Update Time: 2025-10-28

5-chloroquinolin-8-yl 3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 5-chloroquinolin-8-yl 3-chlorobenzoate
• Benzoic acid, 3-chloro-, 5-chloro-8-quinolinyl ester
• AKOS002298086
• Oprea1_383325
• Z48797319
• 326885-90-9
• (5-chloroquinolin-8-yl) 3-chlorobenzoate
• Oprea1_572631
• F1058-0089

• Inchi： 1S/C16H9Cl2NO2/c17-11-4-1-3-10(9-11)16(20)21-14-7-6-13(18)12-5-2-8-19-15(12)14/h1-9H
• InChI Key： MDJZMANPJSZGKG-UHFFFAOYSA-N
• SMILES： C(OC1=C2C(=C(Cl)C=C1)C=CC=N2)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 317.0010339g/mol
• Monoisotopic Mass: 317.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 5-chloroquinolin-8-yl 3-chlorobenzoate

Recent Advances in the Study of 5-Chloroquinolin-8-yl 3-Chlorobenzoate (CAS: 326885-90-9): A Comprehensive Research Brief

5-Chloroquinolin-8-yl 3-chlorobenzoate (CAS: 326885-90-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, biological activities, and potential as a lead compound for drug development. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, highlighting its significance in current scientific research.

The compound, characterized by its quinoline and benzoate moieties, has been investigated for its diverse pharmacological properties. Recent research has demonstrated its efficacy as a modulator of specific biological pathways, particularly in the context of anti-inflammatory and anticancer activities. Studies have shown that 5-chloroquinolin-8-yl 3-chlorobenzoate exhibits selective inhibition of key enzymes involved in inflammatory responses, making it a promising candidate for the development of novel anti-inflammatory agents.

One of the most notable advancements in the study of this compound is its potential application in oncology. In vitro and in vivo studies have revealed that 5-chloroquinolin-8-yl 3-chlorobenzoate can induce apoptosis in certain cancer cell lines by targeting specific signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the proliferation of breast cancer cells by modulating the PI3K/AKT/mTOR pathway. These findings underscore its potential as a chemotherapeutic agent with a unique mechanism of action.

In addition to its anticancer properties, recent investigations have explored the compound's role in infectious diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-chloroquinolin-8-yl 3-chlorobenzoate exhibits potent antimicrobial activity against drug-resistant bacterial strains. The study highlighted its ability to disrupt bacterial cell membrane integrity, suggesting a potential application in addressing antibiotic resistance. This dual functionality—targeting both cancer and infectious pathogens—positions the compound as a versatile tool in medicinal chemistry.

The synthesis and optimization of 5-chloroquinolin-8-yl 3-chlorobenzoate have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with enhanced bioavailability and reduced toxicity. For example, a 2023 paper in Organic & Biomolecular Chemistry detailed a novel catalytic approach to synthesize the compound with high yield and purity, paving the way for large-scale production and further preclinical testing.

Despite these promising developments, challenges remain in the clinical translation of 5-chloroquinolin-8-yl 3-chlorobenzoate. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's unique structural features and broad biological activities make it a compelling subject for ongoing research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock its therapeutic potential.

In conclusion, 5-chloroquinolin-8-yl 3-chlorobenzoate (CAS: 326885-90-9) represents a promising scaffold in drug discovery, with applications spanning anti-inflammatory, anticancer, and antimicrobial therapies. The latest research underscores its versatility and highlights the need for further investigation to overcome existing limitations. As the scientific community continues to explore its potential, this compound may soon emerge as a key player in the development of next-generation therapeutics.